2-Ethylthio-5-trifluoromethylpyridine-3-boronic acid
Description
Scientific Research Applications
Catalytic Applications and Organic Synthesis
Boronic acids are pivotal in catalysis, especially in facilitating borylation, hydrogenation, and Suzuki-Miyaura coupling reactions. For example, tris(pentafluorophenyl)borane, a boron Lewis acid, has shown exceptional utility in catalytic reactions due to its strong Lewis acidity, which is derived from the electronic effects of its three C6F5 rings. This compound has been extensively used in a wide variety of reactions, including borylation, indicating the potential utility of related boronic acid compounds in catalysis (J. R. Lawson & Rebecca L. Melen, 2017; G. Erker, 2005).
Materials Science and Polymer Chemistry
In materials science, boronic acids have been utilized to synthesize high-quality electrochromic polythiophenes. Electrochemical polymerization in strong Lewis acids, such as boron trifluoride ethylether, has been employed to prepare electrochromic polythiophene and its derivatives. These findings demonstrate the potential for boronic acid derivatives to facilitate the development of new materials with desirable electronic properties (S. Alkan, C. Cutler, & J. Reynolds, 2003).
Advanced Synthesis Techniques
Boronic acid compounds have played a crucial role in the synthesis of complex molecules. For instance, a study highlighted the utility of a palladium precatalyst for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids, underscoring the significance of boronic acid derivatives in facilitating challenging coupling reactions (T. Kinzel, Yong Zhang, & S. Buchwald, 2010).
Boronic Acid in Enantioselective Catalysis
Boronic acids have also been used in enantioselective catalysis, enabling the highly selective synthesis of complex organic molecules. An example is the boronic acid-catalyzed, highly enantioselective aza-Michael additions of hydroxamic acid to quinone imine ketals, showcasing the role of boronic acids in asymmetric synthesis (T. Hashimoto, A. Gálvez, & K. Maruoka, 2015).
properties
IUPAC Name |
[2-ethylsulfanyl-5-(trifluoromethyl)pyridin-3-yl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BF3NO2S/c1-2-16-7-6(9(14)15)3-5(4-13-7)8(10,11)12/h3-4,14-15H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAMZNTNANGCVOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CN=C1SCC)C(F)(F)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681527 |
Source
|
| Record name | [2-(Ethylsulfanyl)-5-(trifluoromethyl)pyridin-3-yl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256345-55-7 |
Source
|
| Record name | Boronic acid, B-[2-(ethylthio)-5-(trifluoromethyl)-3-pyridinyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256345-55-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [2-(Ethylsulfanyl)-5-(trifluoromethyl)pyridin-3-yl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![7-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile](/img/structure/B577653.png)
